Cas no 898763-58-1 ((3-chloro-5-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone)

(3-Chloro-5-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone is a fluorinated and chlorinated aromatic ketone derivative featuring a thiomorpholine-substituted benzyl moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural versatility, which allows for potential applications as a building block in drug discovery. The presence of both chloro and fluoro substituents enhances its reactivity and binding affinity, while the thiomorpholine group contributes to improved solubility and pharmacokinetic properties. Its well-defined molecular structure makes it suitable for targeted synthesis and structure-activity relationship (SAR) studies. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light.

(3-chloro-5-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone structure

898763-58-1 structure

Product Name:(3-chloro-5-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone

CAS No:898763-58-1

MF:C₁₈H₁₇ClFNOS

MW:349.85008597374

MDL:MFCD03842269

CID:1945293

PubChem ID:24724990

Update Time:2025-06-07

(3-chloro-5-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

- (3-chloro-5-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone
- 3-CHLORO-5-FLUORO-3'-THIOMORPHOLINOMETHYLBENZOPHENONE
- CTK5G4532
- AG-H-64501
- KB-181737
- 3-Chloro-5-fluoro-3'-thiomorpholinomethyl-benzophenone
- DTXSID10643386
- 3-chloro-5-fluoro-3'-thiomorpholinomethyl benzophenone
- (3-Chloro-5-fluorophenyl)[3-(4-thiomorpholinylmethyl)phenyl]methanone
- MFCD03842269
- 898763-58-1
- (3-Chloro-5-fluorophenyl){3-[(thiomorpholin-4-yl)methyl]phenyl}methanone
- AKOS016020428
- MDL： MFCD03842269
- Inchi： 1S/C18H17ClFNOS/c19-16-9-15(10-17(20)11-16)18(22)14-3-1-2-13(8-14)12-21-4-6-23-7-5-21/h1-3,8-11H,4-7,12H2
- InChI Key： DGEZMUWQXWUGOG-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CC(=C1)C(C1=CC=CC(=C1)CN1CCSCC1)=O)F

Computed Properties

Exact Mass: 349.0703412Da
Monoisotopic Mass: 349.0703412Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 404
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 45.6Å²

(3-chloro-5-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone Security Information

Storage Condition：(BD310992)

(3-chloro-5-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone Pricemore >>

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